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Compound of Interest

Compound Name: Diphenylstannane

Cat. No.: B1213317 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance for handling the air and moisture-sensitive compound,

diphenylstannane. The following troubleshooting guides and frequently asked questions

(FAQs) address common issues encountered during experimentation.

Physical and Chemical Properties of
Diphenylstannane
A summary of key quantitative data for diphenylstannane is provided below for easy

reference.

Property Value Reference

Chemical Formula C₁₂H₁₂Sn [1]

Molecular Weight 274.93 g/mol [1]

CAS Number 1011-95-6 [1]

Appearance Colorless oil
Inferred from organostannane

properties

Melting Point -17 °C [2]

Boiling Point 89-93 °C at 0.3 Torr [2]
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Frequently Asked Questions (FAQs)
Q1: What is diphenylstannane and why is it considered air and moisture sensitive?

A1: Diphenylstannane ((C₆H₅)₂SnH₂) is an organotin hydride. The tin-hydrogen (Sn-H) bonds

are reactive and susceptible to cleavage by oxygen and water. Exposure to air leads to

oxidation, while moisture causes hydrolysis.

Q2: What are the primary decomposition products of diphenylstannane when exposed to air

and moisture?

A2: Upon exposure to air (oxygen), diphenylstannane is expected to oxidize. Analogous to

triphenyltin hydride, it likely forms diphenyltin hydroxide ((C₆H₅)₂Sn(OH)₂), which can then

dehydrate to form polydiphenylstannoxane ([(C₆H₅)₂SnO]n), a white, insoluble solid.[3]

Reaction with water (hydrolysis) will also yield diphenyltin hydroxide. Additionally, like other

diorganotin dihydrides, diphenylstannane may undergo homolytic decomposition, especially

when heated or in the presence of radical initiators, to evolve hydrogen gas (H₂) and form the

corresponding distannane, Ph₂HSn-SnHPh₂.

Q3: How should I properly store diphenylstannane?

A3: Diphenylstannane should be stored in a tightly sealed container, under an inert

atmosphere (e.g., argon or nitrogen), and in a cool, dark place. A refrigerator or freezer is ideal.

The container should be sealed with a secure cap and parafilm to prevent atmospheric

contamination.

Q4: What are the initial signs of decomposition to look out for?

A4: The first visual indicator of decomposition is often the loss of clarity of the colorless oil,

followed by the formation of a white precipitate. This precipitate is likely the result of oxidation

and hydrolysis to form insoluble polydiphenylstannoxane. Gas evolution (bubbling) may also be

observed if the decomposition proceeds via the homolytic pathway, producing hydrogen gas.
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Problem Possible Cause Solution

A white precipitate has formed

in the diphenylstannane

container.

The compound has been

exposed to air and/or moisture,

leading to the formation of

insoluble diphenyltin

oxides/hydroxides.

The remaining liquid may still

be usable, but it will be of

lower purity. For sensitive

reactions, it is best to purify the

diphenylstannane by

distillation under reduced

pressure and inert

atmosphere. If purification is

not an option, the material

should be properly quenched

and disposed of.

The reaction involving

diphenylstannane is sluggish

or fails to proceed.

The diphenylstannane has

degraded, reducing the

concentration of active Sn-H

bonds.

Use freshly purified or newly

purchased diphenylstannane.

Ensure all solvents and

reagents are rigorously dried

and degassed before use.

Gas is evolving from the

diphenylstannane solution,

even under an inert

atmosphere.

Homolytic decomposition is

occurring, likely initiated by

heat, light, or impurities.

Store the compound in a cool,

dark place. Avoid exposure to

elevated temperatures or

strong light sources. Ensure

the inert atmosphere is of high

purity.

Inconsistent results are

obtained in reactions using

diphenylstannane from the

same bottle.

The reagent is degrading over

time after the bottle has been

opened, leading to variable

purity.

Aliquot the diphenylstannane

into smaller, single-use

containers under an inert

atmosphere. This minimizes

the repeated exposure of the

bulk material to potential

contaminants.

Experimental Protocols
Protocol 1: General Handling and Transfer of Diphenylstannane using a Schlenk Line
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This protocol outlines the safe transfer of diphenylstannane from a storage vessel to a

reaction flask using standard inert atmosphere techniques.

Materials:

Diphenylstannane in a sealed container

Schlenk line with a dual vacuum/inert gas manifold

Oven-dried glassware (reaction flask with a magnetic stir bar, syringes, needles)

Rubber septa

Dry, degassed solvent (e.g., THF, toluene)

Cannula (double-tipped needle)

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., 120 °C for

at least 4 hours) and allowed to cool under a stream of inert gas (argon or nitrogen).

Inert Atmosphere: Assemble the reaction flask with a rubber septum and connect it to the

Schlenk line. Evacuate the flask and backfill with inert gas. Repeat this cycle three times to

ensure a robust inert atmosphere.

Solvent Transfer: Transfer the required volume of dry, degassed solvent to the reaction flask

via a syringe.

Diphenylstannane Transfer:

Carefully open the container of diphenylstannane under a positive pressure of inert gas.

Using a clean, dry syringe, withdraw the desired volume of diphenylstannane.

Quickly transfer the diphenylstannane to the reaction flask by piercing the septum and

adding it to the solvent.
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For larger volumes or higher precision, a cannula transfer is recommended.

Reaction Setup: Once the transfer is complete, proceed with the reaction as planned under a

continuous positive pressure of inert gas.

Protocol 2: Quenching and Disposal of Diphenylstannane Waste

Unused or degraded diphenylstannane must be quenched before disposal.

Materials:

Diphenylstannane waste

A suitable reaction vessel (e.g., a three-necked flask with a stirrer and addition funnel)

A quenching agent (e.g., isopropanol or a dilute solution of a mild acid like acetic acid in an

inert solvent)

An appropriate waste container

Procedure:

Setup: In a fume hood, place the diphenylstannane waste in the reaction vessel under an

inert atmosphere.

Quenching: Slowly add the quenching agent to the diphenylstannane solution with stirring.

The reaction can be exothermic and may produce hydrogen gas; therefore, slow addition

and cooling of the reaction vessel may be necessary.

Neutralization: Once the reaction is complete (i.e., no more gas evolution), check the pH of

the solution and neutralize if necessary.

Disposal: The resulting tin-containing waste should be collected in a designated hazardous

waste container and disposed of according to institutional and local regulations for heavy

metal waste. Do not pour organotin waste down the drain.

Visualizations
General workflow for handling diphenylstannane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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